Cas no 74602-59-8 (4(3H)-Pyrimidinone,2-amino-5-bromo-6-(3-fluorophenyl)-)

• Product Name: 4(3H)-Pyrimidinone,2-amino-5-bromo-6-(3-fluorophenyl)-
• CAS No: 74602-59-8
• MF: C₁₀H₇BrFN₃O
• MW: 284.08448433876
• CID: 563939
• PubChem ID: 135407143
• Update Time: 2025-04-19

4(3H)-Pyrimidinone,2-amino-5-bromo-6-(3-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Pyrimidinone,2-amino-5-bromo-6-(3-fluorophenyl)-
• 2-amino-5-bromo-6-(3-fluorophenyl)-1H-pyrimidin-4-one
• 2-amino-5-bromo-6-(3-fluorophenyl)-4(3H)pyrimidinone
• 2-Amino-5-bromo-6-(3-fluorophenyl)-4(1H)-pyrimidinone
• 4(1H)-pyrimidinone, 2-amino-5-bromo-6-(3-fluorophenyl)-
• SCHEMBL8995826
• DTXSID10225580
• CHEMBL296806
• LOQWIXAMWLMCQY-UHFFFAOYSA-N
• Pyrimidin-4(3H)-one, 2-amino-5-bromo-6-(3-fluorophenyl)-
• 2-amino-5-bromo-4-(3-fluorophenyl)-1H-pyrimidin-6-one
• Abmfpp
• 2-Amino-5-bromo-6-(3-fluorophenyl)-4(3H)-pyrimidinone #
• 2-Amino-5-bromo-6-(3-fluorophenyl)-4(3H)-pyrimidinone
• 74602-59-8
• SCHEMBL7776236
• 2-Amino-5-bromo-6-(3-fluorophenyl)pyrimidin-4(3H)-one

• Inchi： 1S/C10H7BrFN3O/c11-7-8(14-10(13)15-9(7)16)5-2-1-3-6(12)4-5/h1-4H,(H3,13,14,15,16)
• InChI Key： LOQWIXAMWLMCQY-UHFFFAOYSA-N
• SMILES： BrC1C(NC(N)=NC=1C1C=CC=C(C=1)F)=O

Computed Properties

• Exact Mass: 282.97571
• Monoisotopic Mass: 282.97565g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: 1.3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Density: 1.82
• Boiling Point: 394°C at 760 mmHg
• Flash Point: 192.1°C
• Refractive Index: 1.695
• PSA: 67.48